Cas no 478029-65-1 (1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one)

• Product Name: 1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one
• CAS No: 478029-65-1
• MDL: MFCD02186294
• CID: 4653033
• Update Time: 2025-10-29

1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one

• MDL： MFCD02186294

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one

Introduction to 1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one (CAS No. 478029-65-1)

1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 478029-65-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of imidazopyridine derivatives, a family of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of both methylimidazo[1,2-a]pyridine and phenylsulfanyl moieties in its molecular framework suggests a unique interplay of electronic and steric effects, which may contribute to its distinctive pharmacological properties.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in drug discovery, frequently incorporated into molecules targeting various disease pathways due to its ability to interact with biological macromolecules such as proteins and nucleic acids. Specifically, this scaffold has been extensively studied for its potential in oncology, inflammation, and infectious diseases. The methyl group at the 2-position of the imidazopyridine ring can modulate the compound's solubility, metabolic stability, and binding affinity to biological targets. Additionally, the 3-position substituent, which in this case is linked to an ethanone moiety, introduces further complexity and may influence the molecule's bioactivity through hydrogen bonding or hydrophobic interactions.

The phenylsulfanyl group at the 2-position of the ethanone moiety is another critical feature of this compound. Sulfur-containing heterocycles are well-documented for their role in drug development, often serving as key pharmacophores due to their ability to engage with thiolate anions or other sulfur-reactive sites in biological systems. The phenyl ring appended to the sulfanyl group can further enhance the compound's lipophilicity and electronic properties, potentially influencing its receptor binding kinetics. Together, these structural elements may contribute to the compound's multifaceted biological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interaction profiles of such complex molecules with high precision. Studies indicate that 1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, computational docking studies have suggested potential interactions with enzymes involved in metabolic pathways or with membrane-bound receptors that play a role in signal transduction.

In the realm of medicinal chemistry, the synthesis of analogues derived from this core structure remains an active area of research. By systematically modifying substituents such as the methylimidazo[1,2-a]pyridine ring or the phenylsulfanyl group, chemists aim to optimize potency, selectivity, and pharmacokinetic properties. The development of novel synthetic methodologies has also facilitated access to increasingly complex derivatives, enabling researchers to explore new chemical space with greater efficiency.

The pharmacological evaluation of 1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one has revealed promising preliminary results in several disease models. Preclinical studies have demonstrated that this compound exhibits dose-dependent effects on target proteins relevant to inflammation and cancer progression. Notably, its ability to modulate intracellular signaling cascades suggests that it may serve as a lead compound for further development into therapeutic agents targeting these pathways.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic strategies employed in medicinal chemistry. Key steps include cyclization reactions to form the imidazopyridine core, followed by functional group interconversions to introduce the methyl group and the phenylsulfanyl moiety. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been utilized to construct critical carbon-carbon bonds with high regioselectivity and yield.

The chemical stability of 1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one under various conditions is another important consideration in its development as a pharmaceutical candidate. Spectroscopic analyses have shown that the compound maintains its integrity under ambient temperatures but may degrade under extreme pH conditions or prolonged exposure to light. These findings are crucial for determining appropriate storage conditions and formulation strategies.

In conclusion,1-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one (CAS No. 478029-65-1) represents a structurally intriguing molecule with significant potential in drug discovery. Its unique combination of pharmacophoric elements—namely the methylimidazo[1,2-a]pyridine scaffold and the phenylsulfanyl group—positions it as a promising candidate for further exploration in therapeutic development. Ongoing research continues to unravel its biological activities and optimize its chemical properties for future clinical applications.